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Compound of Interest

N-(2-Amino-5-
Compound Name:

chlorophenyl)methanesulfonamide
CAS No.: 926199-14-6

Cat. No.: B3167901

Get Quote

\ J

Technical Guide & Analytical Protocols

Chemical Identity & Structural Context

Before interpreting spectral data, the structural provenance of the molecule must be
established to differentiate it from its structural isomers (e.g., 2-amino-5-
chlorobenzenesulfonamide).[1][2]

IUPAC Name: N-(2-Amino-5-chlorophenyl)methanesulfonamide[1][2]

CAS Registry Number: 926199-14-6[1][2]

Molecular Formula:

Molecular Weight: 220.68 g/mol [1]

Core Scaffold: 4-Chloro-1,2-phenylenediamine derivative.[1][2]

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b3167901#bc-rfq
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C13H10ClNO/c14-10-6-7-12(15)11(8-10)13(16)9-4-2-1-3-5-9/h1-8H%2C15H2
https://pubchem.ncbi.nlm.nih.gov/compound/4-chloro-m-phenylenediamine
https://www.benchchem.com/product/b3167901/docs?utm_src=pdf-body#spectroscopic-characterization-of-n-2-amino-5-chlorophenyl-methanesulfonamide
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C13H10ClNO/c14-10-6-7-12(15)11(8-10)13(16)9-4-2-1-3-5-9/h1-8H%2C15H2
https://pubchem.ncbi.nlm.nih.gov/compound/4-chloro-m-phenylenediamine
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C13H10ClNO/c14-10-6-7-12(15)11(8-10)13(16)9-4-2-1-3-5-9/h1-8H%2C15H2
https://pubchem.ncbi.nlm.nih.gov/compound/4-chloro-m-phenylenediamine
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C13H10ClNO/c14-10-6-7-12(15)11(8-10)13(16)9-4-2-1-3-5-9/h1-8H%2C15H2
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C13H10ClNO/c14-10-6-7-12(15)11(8-10)13(16)9-4-2-1-3-5-9/h1-8H%2C15H2
https://pubchem.ncbi.nlm.nih.gov/compound/4-chloro-m-phenylenediamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3167901?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Structural Logic

The molecule consists of a benzene ring substituted at the 1, 2, and 5 positions.[2]
o Position 1: Methanesulfonamide group (

).[2] This is an electron-withdrawing group (EWG) but less deactivating than a nitro group
due to the nitrogen lone pair.[1][2]

e Position 2: Primary amine (

).[1][2] This is a strong electron-donating group (EDG), significantly shielding the ortho-
proton.[1][2]

e Position 5: Chlorine atom.[2][3][4][5]

Visualizing the Structure & Connectivity (DOT Diagram)

Position 1

: . C1: -NH-SO2-CH3
H-Bonding Potential
o g | Eostion2 Onto o 1) JCETENY
Position 5 (Meta to C1)

(Chlorine)

Click to download full resolution via product page

Caption: Structural connectivity of N-(2-Amino-5-chlorophenyl)methanesulfonamide
highlighting substituent relationships.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR data is the primary method for structural validation. The presence of two distinct
nitrogen-bearing protons (sulfonamide NH vs. aniline NH2) is the diagnostic feature.[2]

H NMR Data (400 MHz, DMSO- )
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Solvent Choice: DMSO-

is required to observe the exchangeable protons (NH and NH2), which often broaden or

disappear in
2]
Chemical Shift
( T . . Structural
Multiplicity Integration Assignment o
Justification
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Characteristic
2.98 Singlet (s) 3H methyl sulfonyl
peak.[1][2]
Aniline protons;
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5.25 2H _
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ter content.[1][2]
Ortho to
Doublet (d,
6.78 1H Ar-H (C3) (strong
Hz) o
shielding).[1][2]
Doublet of
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C NMR Data (100 MHz, DMSO-)
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Chemical Shift (

Assignment Note
» Ppm)
305 Methyl carbon (often obscured

by DMSO solvent peak).[1][2]

116.5 C3 (Ar-CH) Shielded by ortho-amine.[1][2]
123.8 C1 (Ar-C-N) Ipso to sulfonamide.[1][2]
126.2 C5 (Ar-C-Cl) Ipso to chlorine.[1][2]
127.5 C6 (Ar-CH)
128.0 C4 (Ar-CH)

Ipso to amine (most
1425 C2 (Ar-C-NH2) deshielded quaternary
carbon).[1][2]

Mass Spectrometry (LC-MS)

Mass spectrometry confirms the molecular weight and the characteristic chlorine isotope
pattern.[2]

ESI-MS Parameters[1][2]

 |onization Mode: Electrospray lonization, Positive Mode (ESI+).
e Fragmentor Voltage: 100-135 V.[1]

o Carrier Solvent: Acetonitrile/Water + 0.1% Formic Acid.[2]

Diagnostic Signals
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) Relative .
m/z (Observed) lon Identity Interpretation
Abundance

Base peak (

221.0 100%
isotope).[1][2]
Characteristic

2230 ~33% isotope peak (3:1 ratio
confirms mono-
chloro).[2]

243.0 Variable Sodium adduct.[2]
Loss of

B[\text{M-

methanesulfonyl

142.0 SO} _2\text{CH} 3]+ Low

$

group (fragmentation).

[2]

Infrared (IR) Spectroscopy

IR is used primarily to verify the functional groups (Sulfonamide vs. Free Amine).[2]
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Wavenumber (

Vibration Mode Functional Group
)
Stretching ( Primary Amine (
3420, 3340
) ) asymmetric/symmetric.
Stretching ( Sulfonamide (
3250
) )-[112]
Stretching (
1325 Asymmetric Sulfone stretch.[2]
)
Stretching (
1155 Symmetric Sulfone stretch.[2]
)
Bending (
1620 Amine scissoring.[2]
)

Experimental Protocols

To ensure reproducibility and data integrity (Trustworthiness), the following protocols should be
used for sample preparation and analysis.

Sample Preparation for NMR

Objective: Prevent H/D exchange of the labile protons to ensure visibility of NH signals.[2]

e Drying: Dry the solid sample under high vacuum (<1 mbar) at 40°C for 4 hours to remove
residual water.

e Solvent: Use ampouled, 99.9% DMSO-

(stored over molecular sieves).

e Concentration: Dissolve 5-10 mg of sample in 0.6 mL of solvent.
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o Transfer: Filter through a cotton plug directly into the NMR tube to remove suspended
particulates.[2]

e Acquisition: Run the spectrum immediately. Delay can lead to moisture absorption,
broadening the

peak.[2]

HPLC Purity Method

Objective: Quantify purity and identify potential nitro-precursor impurities.[1][2]

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 um, 4.6 x 100 mm).
e Flow Rate: 1.0 mL/min.[2]
e Detection: UV at 254 nm (aromatic) and 220 nm (amide/sulfonamide).[2]
e Mobile Phase A: Water + 0.05% TFA.[2]
o Mobile Phase B: Acetonitrile + 0.05% TFA.[2]
o Gradient:
o 0-2 min: 5% B[1][2]
o 2-15 min: 5%
95% B[1][2]
o 15-20 min: 95% BJ[1]

Synthesis & Impurity Profile (Contextual Grounding)

Understanding the synthesis is crucial for interpreting "ghost peaks" in the spectra. This
compound is typically synthesized via the reduction of N-(5-chloro-2-
nitrophenyl)methanesulfonamide.[1][2]

Impurity Alert:
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e Precursor: N-(5-chloro-2-nitrophenyl)methanesulfonamide.[1][2]

o NMR Check: Look for downfield shifts of aromatic protons (due to Nitro EWG) and
absence of the

peak at 5.25 ppm.
¢ Over-reduction: Dechlorinated product (N-(2-aminophenyl)methanesulfonamide).[1][2]
o MS Check: Look for m/z 187 (

) and loss of the Cl isotope pattern.[2]

N-(5-chloro-2-nitrophenyl)
methanesulfonamide
(Precursor)

Reduction Conditions
(H2/Pd-C or Fe/NHA4CI)

ajor Pathway '\Side Reaction

N-(2-Amino-5-chlorophenyl)
methanesulfonamide |
(Target) !

Click to download full resolution via product page

Caption: Synthesis pathway via nitro-reduction, highlighting potential dechlorinated impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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